Cas no 2199111-62-9 (N-[3-Oxo-3-[4-(2,4,6-trifluorobenzoyl)-1-piperidinyl]propyl]-2-propenamide)
N-[3-Oxo-3-[4-(2,4,6-trifluorobenzoyl)-1-piperidinyl]propyl]-2-propenamide Chemical and Physical Properties
Names and Identifiers
-
- EN300-26580038
- N-{3-oxo-3-[4-(2,4,6-trifluorobenzoyl)piperidin-1-yl]propyl}prop-2-enamide
- Z1476795316
- 2199111-62-9
- N-[3-Oxo-3-[4-(2,4,6-trifluorobenzoyl)-1-piperidinyl]propyl]-2-propenamide
-
- Inchi: 1S/C18H19F3N2O3/c1-2-15(24)22-6-3-16(25)23-7-4-11(5-8-23)18(26)17-13(20)9-12(19)10-14(17)21/h2,9-11H,1,3-8H2,(H,22,24)
- InChI Key: OHYHSOUMZGLVFY-UHFFFAOYSA-N
- SMILES: C(NCCC(=O)N1CCC(C(=O)C2=C(F)C=C(F)C=C2F)CC1)(=O)C=C
Computed Properties
- Exact Mass: 368.13477696g/mol
- Monoisotopic Mass: 368.13477696g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 26
- Rotatable Bond Count: 6
- Complexity: 538
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 66.5Ų
Experimental Properties
- Density: 1.290±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 568.7±50.0 °C(Predicted)
- pka: 14.58±0.46(Predicted)
N-[3-Oxo-3-[4-(2,4,6-trifluorobenzoyl)-1-piperidinyl]propyl]-2-propenamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26580038-0.05g |
N-{3-oxo-3-[4-(2,4,6-trifluorobenzoyl)piperidin-1-yl]propyl}prop-2-enamide |
2199111-62-9 | 95.0% | 0.05g |
$246.0 | 2025-03-20 |
N-[3-Oxo-3-[4-(2,4,6-trifluorobenzoyl)-1-piperidinyl]propyl]-2-propenamide Related Literature
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
Additional information on N-[3-Oxo-3-[4-(2,4,6-trifluorobenzoyl)-1-piperidinyl]propyl]-2-propenamide
N-[3-Oxo-3-[4-(2,4,6-trifluorobenzoyl)-1-piperidinyl]propyl]-2-propenamide (CAS No. 2199111-62-9): An Overview of a Novel Compound in Pharmaceutical Research
N-[3-Oxo-3-[4-(2,4,6-trifluorobenzoyl)-1-piperidinyl]propyl]-2-propenamide (CAS No. 2199111-62-9) is a promising compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound belongs to the class of amides and features a complex molecular framework that includes a trifluorobenzoyl group and a piperidine ring. The intricate arrangement of these functional groups endows the molecule with distinct pharmacological properties, making it a subject of extensive study in various medical and chemical contexts.
The molecular formula of N-[3-Oxo-3-[4-(2,4,6-trifluorobenzoyl)-1-piperidinyl]propyl]-2-propenamide is C20H20F3N2O3, and its molecular weight is approximately 387.38 g/mol. The compound's chemical structure is characterized by the presence of a conjugated double bond in the propenamide moiety, which can influence its reactivity and stability. The trifluoromethyl group attached to the benzene ring imparts significant electron-withdrawing effects, which can modulate the compound's interactions with biological targets.
In recent years, N-[3-Oxo-3-[4-(2,4,6-trifluorobenzoyl)-1-piperidinyl]propyl]-2-propenamide has been investigated for its potential as a therapeutic agent in several disease models. One of the key areas of interest is its anti-inflammatory properties. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro and in vivo. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
Beyond its anti-inflammatory effects, N-[3-Oxo-3-[4-(2,4,6-trifluorobenzoyl)-1-piperidinyl]propyl]-2-propenamide has also demonstrated promising neuroprotective properties. Research conducted on animal models has indicated that this compound can reduce oxidative stress and prevent neuronal cell death in conditions such as Alzheimer's disease and Parkinson's disease. The mechanism underlying these neuroprotective effects is thought to involve the modulation of intracellular signaling pathways related to oxidative stress and apoptosis.
The pharmacokinetic profile of N-[3-Oxo-3-[4-(2,4,6-trifluorobenzoyl)-1-piperidinyl]propyl]-2-propenamide has been extensively studied to understand its behavior in biological systems. Preclinical studies have shown that this compound exhibits good oral bioavailability and a favorable distribution profile. It is rapidly absorbed from the gastrointestinal tract and distributed to various tissues, including the brain. The compound's metabolism primarily occurs in the liver via cytochrome P450 enzymes, leading to the formation of several metabolites that are subsequently excreted through urine and feces.
In terms of safety, N-[3-Oxo-3-[4-(2,4,6-trifluorobenzoyl)-1-piperidinyl]propyl]-2-propenamide has been evaluated for its potential toxic effects using both in vitro and in vivo models. Toxicity studies have revealed that this compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed at clinically relevant concentrations. However, further long-term safety studies are necessary to fully assess its safety profile before it can be considered for clinical use.
The development of N-[3-Oxo-3-[4-(2,4,6-trifluorobenzoyl)-1-piperidinyl]propyl]-2-propenamide as a therapeutic agent is currently at an early stage, but preliminary results are encouraging. Ongoing clinical trials are aimed at evaluating its efficacy and safety in human subjects for various indications. These trials will provide crucial data to determine whether this compound can be advanced to later stages of drug development.
In conclusion, N-[3-Oxo-3-[4-(2,4,6-trifluorobenzoyl)-1-piperidinyl]propyl]-2-propenamide (CAS No. 2199111-62-9) represents a novel and promising compound with diverse pharmacological activities. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further investigation in pharmaceutical research. As more data become available from ongoing studies, it is anticipated that this compound will play an important role in the development of new therapeutic strategies for various diseases.
2199111-62-9 (N-[3-Oxo-3-[4-(2,4,6-trifluorobenzoyl)-1-piperidinyl]propyl]-2-propenamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)